4-Chloro-6-hydrazinylpyrimidin-2-amine

• IUPAC Name: 4-chloro-6-hydrazinylpyrimidin-2-amine
• InChI: InChI=1S/C4H6ClN5/c5-2-1-3(10-7)9-4(6)8-2/h1H,7H2,(H3,6,8,9,10)
• InChI Key: PPECMSQKAVWRSP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N=C1Cl)N)NN
• Molecular Formula: C4H6ClN5
• DSSTOX Substance ID: DTXSID10283660
• Molecular Weight: 159.58 g/mol
• CAS RN: 89124-04-9

Description

4-Chloro-6-hydrazinylpyrimidin-2-amine (CAS Number: 89124-04-9) is a chemical compound with the molecular formula C₄H₆ClN₅ and a molecular weight of 159.58 g/mol . It is a solid substance that is typically stored in a dark place under an inert atmosphere and frozen at temperatures below -20°C. The IUPAC name for this compound is 4-chloro-6-hydrazino-2-pyrimidinamine .

Physical And Chemical Properties Analysis

• Storage : Keep in a dark place, under an inert atmosphere, and store in a freezer at temperatures below -20°C.

Scientific Research Applications

4-Chloro-6-hydrazinylpyrimidin-2-amine has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, enzymes, and other biomolecules. In addition, this compound has been used to modulate the activity of certain enzymes, hormones, and other biological molecules. It has also been used to study the mechanisms of action of various drugs and to investigate the effects of certain compounds on cellular processes.

Mechanism of Action

4-Chloro-6-hydrazinylpyrimidin-2-amine acts as an alkylating agent and can be used to modify the structure and activity of certain proteins, enzymes, and other biomolecules. It can also be used to modulate the activity of certain hormones and other biological molecules.
Biochemical and Physiological Effects
This compound has been used to study the effects of certain compounds on cellular processes. It has been used to study the mechanisms of action of various drugs and to investigate the effects of certain compounds on cellular processes. In addition, this compound has been used to modulate the activity of certain enzymes, hormones, and other biological molecules.

Advantages and Limitations for Lab Experiments

4-Chloro-6-hydrazinylpyrimidin-2-amine has several advantages for use in lab experiments. It is a relatively inexpensive compound, and the synthesis process is simple and straightforward. In addition, this compound is a versatile molecule that can be used to study various biochemical and physiological processes. However, this compound is also known to be toxic and should be handled with care.

Future Directions

There are several potential future directions for 4-Chloro-6-hydrazinylpyrimidin-2-amine. It could be further studied to better understand its mechanism of action and its effects on cellular processes. In addition, this compound could be used to modulate the activity of certain enzymes, hormones, and other biological molecules. It could also be used to study the structure and function of proteins, enzymes, and other biomolecules. Finally, this compound could be used to investigate the effects of certain compounds on cellular processes.

Safety and Hazards

• Precautionary Statements : P261 (Avoid breathing dust/fume/gas/mist/vapors), P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink, or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P310 (Immediately call a POISON CENTER or doctor/physician), P330 (Rinse mouth), P361 (Remove/Take off immediately all contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), P501 (Dispose of contents/container in accordance with local/regional/national/international regulations).